Cas no 17358-76-8 (1-tert-butylazetidine-3-carboxylic acid)

• Product Name: 1-tert-butylazetidine-3-carboxylic acid
• CAS No: 17358-76-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD20642386
• CID: 231835
• PubChem ID: 296722
• Update Time: 2025-11-02

1-tert-butylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylicacid, 1-(1,1-dimethylethyl)-
• 1-tert-butylazetidine-3-carboxylic acid
• 1-tert-Butyl-azetidin-3-carbonsaeure
• 1-tert-butyl-azetidine-3-carboxylic acid
• AC1L6QJ4
• CTK0I3408
• NSC167187
• SureCN2201585
• EN300-180060
• SCHEMBL2201585
• N-t-Butylazetidine-3-carboxylic acid
• SY161973
• PB41246
• Z1262521274
• AKOS024051112
• 17358-76-8
• MFCD20642386
• PS-16602
• ZGSRKHYILVKXGN-UHFFFAOYSA-N
• DTXSID80304755
• NSC-167187
• CS-0056265
• 3-Azetidinecarboxylic acid, 1-(1,1-dimethylethyl)-
• 1-tert-butylazetidine-3-carboxylicacid
• 1-(tert-Butyl)azetidine-3-carboxylic Acid
• E73545
• DB-201949

• MDL： MFCD20642386
• Inchi： 1S/C8H15NO2/c1-8(2,3)9-4-6(5-9)7(10)11/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZGSRKHYILVKXGN-UHFFFAOYSA-N
• SMILES： OC(C1CN(C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54
• LogP: 0.73920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-tert-butylazetidine-3-carboxylic acid

1-tert-Butylazetidine-3-carboxylic Acid (CAS No. 17358-76-8): A Versatile Building Block in Modern Chemistry

In the realm of organic synthesis and pharmaceutical research, 1-tert-butylazetidine-3-carboxylic acid (CAS No. 17358-76-8) has emerged as a crucial azetidine derivative with wide-ranging applications. This four-membered heterocyclic compound features both a carboxylic acid group and a tert-butyl substituent, making it particularly valuable for drug discovery and material science applications.

The growing interest in constrained amino acid analogs like 1-tert-butylazetidine-3-carboxylic acid stems from their ability to modify peptide conformations and enhance metabolic stability. Researchers are particularly drawn to its rigid azetidine ring structure, which can significantly influence the biological activity of pharmaceutical compounds when incorporated into molecular frameworks.

Recent studies highlight the compound's utility in developing novel kinase inhibitors and GPCR-targeting drugs, addressing current therapeutic challenges in oncology and CNS disorders. The tert-butyl group in 1-tert-butylazetidine-3-carboxylic acid provides valuable steric bulk that can fine-tune molecular interactions, while the carboxylic acid moiety offers versatile points for further chemical modification.

From a synthetic chemistry perspective, 1-tert-butylazetidine-3-carboxylic acid serves as an excellent precursor for chiral auxiliaries and asymmetric catalysts. Its azetidine-3-carboxylic acid scaffold is increasingly recognized in the design of peptidomimetics, particularly for mimicking proline residues with enhanced conformational constraints.

The pharmaceutical industry has shown particular interest in 1-tert-butylazetidine-3-carboxylic acid derivatives for their potential in developing next-generation therapeutics. Recent patent literature reveals applications in creating proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two of the hottest areas in drug discovery today.

Material scientists are exploring the use of 1-tert-butylazetidine-3-carboxylic acid in designing functional polymers with unique thermal and mechanical properties. The compound's rigid heterocyclic structure contributes to polymer backbone stiffness, while the carboxylic acid functionality enables various polymerization strategies.

In analytical chemistry, 1-tert-butylazetidine-3-carboxylic acid has found use as a chiral selector in chromatographic separations. Its constrained structure and hydrogen bonding capacity make it particularly effective for resolving enantiomers of pharmaceutical interest.

The synthesis of 1-tert-butylazetidine-3-carboxylic acid typically involves ring-closing strategies starting from appropriately protected amino acid precursors. Recent advances in flow chemistry have improved the efficiency of producing this valuable azetidine building block on scale.

As research into saturated heterocycles continues to expand, 1-tert-butylazetidine-3-carboxylic acid stands out for its balance of structural rigidity and chemical versatility. The compound's growing importance is reflected in its increasing appearance in medicinal chemistry literature and pharmaceutical patents worldwide.

Looking ahead, 1-tert-butylazetidine-3-carboxylic acid is poised to play a significant role in addressing current challenges in drug discovery and material science. Its unique combination of structural features makes it particularly valuable for developing targeted therapies and advanced materials with precisely tuned properties.